(E)-1,3-Diethyl-8-(3-nitrostyryl)xanthine
(E)-1,3-Diethyl-8-(3-nitrostyryl)xanthine
Brand Name:
Vulcanchem
CAS No.:
155271-82-2
VCID:
VC21144631
InChI:
InChI=1S/C17H17N5O4/c1-3-20-15-14(16(23)21(4-2)17(20)24)18-13(19-15)9-8-11-6-5-7-12(10-11)22(25)26/h5-10H,3-4H2,1-2H3,(H,18,19)/b9-8+
SMILES:
CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=CC(=CC=C3)[N+](=O)[O-]
Molecular Formula:
C17H17N5O4
Molecular Weight:
355.3 g/mol
(E)-1,3-Diethyl-8-(3-nitrostyryl)xanthine
CAS No.: 155271-82-2
Cat. No.: VC21144631
Molecular Formula: C17H17N5O4
Molecular Weight: 355.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155271-82-2 |
|---|---|
| Molecular Formula | C17H17N5O4 |
| Molecular Weight | 355.3 g/mol |
| IUPAC Name | 1,3-diethyl-8-[(E)-2-(3-nitrophenyl)ethenyl]-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C17H17N5O4/c1-3-20-15-14(16(23)21(4-2)17(20)24)18-13(19-15)9-8-11-6-5-7-12(10-11)22(25)26/h5-10H,3-4H2,1-2H3,(H,18,19)/b9-8+ |
| Standard InChI Key | YTPVZGZXIQZGGU-CMDGGOBGSA-N |
| Isomeric SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)/C=C/C3=CC(=CC=C3)[N+](=O)[O-] |
| SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=CC(=CC=C3)[N+](=O)[O-] |
| Canonical SMILES | CCN1C2=C(C(=O)N(C1=O)CC)NC(=N2)C=CC3=CC(=CC=C3)[N+](=O)[O-] |
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